![molecular formula C19H23NO3 B2571783 N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-naphthamide CAS No. 2034483-95-7](/img/structure/B2571783.png)
N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-naphthamide
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Description
N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-naphthamide, also known as THPP-Nap, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. THPP-Nap is a naphthalene derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.
Scientific Research Applications
Synthesis of New Chemical Structures
- Research into the amine exchange and unexpected ring-opening reactions of pyranone derivatives has led to the synthesis of new compounds, such as 3-Amino-Substituted Oxonaphthopyran-carbaldehydes and Tetrahydropyrimidinethanones. These compounds have been explored for their potential as oligonucleotide stabilization agents, showcasing the chemical versatility and synthetic utility of pyran-based structures in creating biologically relevant molecules (Sottofattori et al., 2002).
Pharmacological Potential
- The synthesis of trans-6-[2-(substituted-1-naphthyl)ethyl(or ethenyl)]-3,4,5,6-tetrahydro-4-hydroxy-2H-pyran-2-ones and their conversion to 3,5-dihydroxy carboxylates revealed inhibitory activity against 3-hydroxy-3-methylglutaryl-coenzyme A reductase, an enzyme crucial in cholesterogenesis. This research illustrates the pharmacological potential of naphthyl and pyran derivatives in modulating biochemical pathways relevant to cholesterol synthesis (Prugh et al., 1990).
Chemical and Structural Analysis
- The synthesis and structural analysis of two isomeric enaminones derived from ethyl 2-hydroxy-4-(4-hydroxy-6-methyl-2H-pyran2-on-3-yl)-4-oxo-2-butenoate and 1-naphthylamine in ethanol have contributed to understanding the tautomeric equilibrium and the stability of different forms in crystalline and solution states. Such studies are pivotal in the development of new chemical entities with specific physicochemical properties (Brbot-Šaranović et al., 2001).
Catalysis and Reaction Mechanisms
- Novel ruthenium-catalyzed cycloaddition of propargylic alcohols with phenol derivatives via allenylidene intermediates to form 1H-naphtho[2,1-b]pyrans and 4H-1-benzopyrans demonstrates the application of these compounds in catalysis, offering pathways to synthesize complex organic structures with high regioselectivity and yield. Such catalytic processes are fundamental in organic synthesis, particularly for creating compounds with potential medicinal applications (Nishibayashi et al., 2002).
Properties
IUPAC Name |
N-[3-hydroxy-3-(oxan-4-yl)propyl]naphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO3/c21-18(15-8-11-23-12-9-15)7-10-20-19(22)17-6-5-14-3-1-2-4-16(14)13-17/h1-6,13,15,18,21H,7-12H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDGHGQVLMBVVMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C(CCNC(=O)C2=CC3=CC=CC=C3C=C2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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